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Compound of Interest

Compound Name: GSK6853

Cat. No.: B607858 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive comparison of GSK6853's performance in key functional assays. The data

presented herein is supported by detailed experimental protocols to ensure reproducibility and

aid in experimental design.

GSK6853 is a potent and highly selective chemical probe for the bromodomain of

Bromodomain and PHD Finger-containing protein 1 (BRPF1).[1][2] BRPF1 is a crucial

scaffolding protein involved in the assembly of MYST histone acetyltransferase (HAT)

complexes, which play a significant role in chromatin remodeling and gene transcription.[3] This

guide will delve into the functional performance of GSK6853, comparing it with its less active

analogue and precursor, and provide the methodologies for the assays cited.

Data Presentation
The following tables summarize the quantitative data on GSK6853 and its comparators in

various functional assays.

Table 1: In Vitro Biochemical and Cellular Target
Engagement
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Compound Assay Target Metric Value Reference

GSK6853 TR-FRET BRPF1 pIC50 8.1 [4][5][6][7]

BRPF1 IC50 8 nM [3][8]

BROMOscan BRPF1 pKd 9.5 [1][2][9]

BRPF1 Kd 0.3 nM [3][8]

NanoBRET BRPF1 pIC50 7.7 [2]

BRPF1 IC50 20 nM [3][8]

GSK9311

(Negative

Control)

TR-FRET BRPF1 pIC50 6.0 [10]

BRPF2 pIC50 4.3 [10]

NanoBRET BRPF1 - No effect [3]

GSK5959

(Precursor)
BROMOscan BRPF1 Inhibition 10 nM

BRPF2 Selectivity
90-fold vs

BRPF1
[11]

BET family Selectivity
>500-fold vs

BRPF1
[11]

Table 2: Cellular Functional Assays in Non-Small Cell
Lung Cancer (NSCLC) Cells
Recent studies have highlighted the anti-proliferative effects of GSK6853 in NSCLC cell lines,

A549 and H1975. GSK6853 was found to inhibit cell proliferation in a dose-dependent manner,

induce G0/G1 cell cycle arrest, and promote apoptosis. These effects are mediated through the

disruption of the JAK2/STAT3 signaling pathway.
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Assay Cell Line Effect of GSK6853

Cell Proliferation (CCK-8) A549, H1975
Significant dose-dependent

inhibition

Colony Formation A549, H1975 Inhibition of colony formation

Cell Cycle Analysis (Flow

Cytometry)
A549, H1975 G0/G1 phase arrest

Apoptosis (Annexin V/PI) A549, H1975 Induction of apoptosis

Signaling Pathway (Western

Blot)
A549, H1975

Suppression of JAK2/STAT3

phosphorylation

Signaling Pathway and Experimental Workflows
The following diagrams illustrate the signaling pathway affected by GSK6853 and the general

workflows for the functional assays.
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Cellular Effects of GSK6853

GSK6853

BRPF1 Bromodomain

Inhibits

MYST HAT Complex Assembly

Promotes

Apoptosis

Inhibits (indirectly)

Chromatin Modification

Gene Transcription

JAK2

STAT3

Phosphorylates

CCNA2 (Cyclin A2)

Activates Transcription

Cell Cycle Progression
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Biochemical & Cellular Target Engagement Workflow

Start

Prepare Assay Components
(e.g., Labeled Ligand, Protein)

Incubate with GSK6853
or Alternative Compound

Measure Signal
(e.g., FRET, Luminescence)

Data Analysis
(IC50/Kd Determination)

End
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Cell-Based Functional Assay Workflow

Culture Cells

Treat with GSK6853
or Control

Incubate for a Defined Period

Perform Specific Assay
(e.g., CCK-8, Flow Cytometry)

Collect Data

Interpret Results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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